Cas no 851132-88-2 (2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 851132-88-2
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 6589931
• PubChem ID: 4229447
• Update Time: 2025-07-22

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide
• 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(m-tolyl)acetamide
• Acetamide, 2-[[1-(3-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(3-methylphenyl)-
• AKOS002046123
• 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide
• 2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(3-methylphenyl)acetamide
• ZINC03852677
• Z62652075
• 851132-88-2
• F0599-0439

• Inchi： 1S/C18H16ClN3OS/c1-13-4-2-6-15(10-13)21-17(23)12-24-18-20-8-9-22(18)16-7-3-5-14(19)11-16/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： XJFOBSNCAKTSCL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C=CN=1

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.24±0.70(Predicted)

Additional information on 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 851132-88-2 and Product Name: 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide

The compound with the CAS number 851132-88-2 and the product name 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a 1H-imidazol-2-ylsulfanyl moiety and a 3-methylphenyl group, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1H-imidazol-2-ylsulfanyl group is known for its ability to interact with various biological targets, making it a valuable scaffold for designing molecules with pharmacological activity. In particular, studies have demonstrated that imidazole derivatives can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the structure of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide suggests that it may possess similar bioactivities, which could make it a promising candidate for further investigation.

The 3-methylphenyl group in the molecule also plays a crucial role in determining its chemical behavior and biological activity. This aromatic ring is known to enhance the lipophilicity of the compound, which can improve its ability to cross cell membranes and interact with intracellular targets. Additionally, the presence of a chloro substituent on the phenyl ring can influence the electronic properties of the molecule, potentially affecting its reactivity and binding affinity to biological targets. These structural elements collectively contribute to the compound's unique pharmacological profile.

Current research in pharmaceutical chemistry is focused on developing small molecules that can modulate specific biological pathways associated with various diseases. The compound 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide has shown promise in preliminary studies as a potential modulator of pathways involved in inflammation and cancer. For instance, studies have indicated that imidazole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, some research suggests that these compounds may also interfere with signaling pathways that are dysregulated in cancer cells, leading to their growth inhibition.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical synthesis. The structural complexity of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide presents opportunities for further chemical modification and derivatization. Researchers have been particularly interested in exploring different synthetic routes to optimize the production process and improve yields. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, which is essential for both academic research and industrial applications.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 851132-88-2, with its unique structural features, serves as an excellent example of how interdisciplinary research can lead to innovative solutions in drug discovery. By combining knowledge from organic chemistry, medicinal chemistry, and biochemistry, scientists have been able to design molecules with tailored properties that meet specific therapeutic needs.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with these systems in precise ways. The compound 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide exemplifies this trend by incorporating structural elements that are known to be effective in modulating biological pathways relevant to human health. Future research will likely focus on further optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential in preclinical models.

The impact of such compounds on society cannot be overstated. The development of new drugs is essential for treating various diseases and improving patient outcomes. By investing in research and development efforts like those focused on 851132-88-2, we can accelerate the discovery of new treatments that address unmet medical needs. This compound represents just one example of how advancements in chemical biology are paving the way for new therapeutic strategies.

In conclusion, the compound with CAS number 851132-88-2 and product name 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide is a promising candidate for further investigation in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing molecules with potential therapeutic applications in areas such as inflammation and cancer treatment. As research continues to uncover new insights into its bioactivity and mechanisms of action, this compound has the potential to contribute significantly to advancements in medicine.